Cas no 148135-88-0 (4-[2-(4-Chlorophenyl)ethyl]piperidine)

• Product Name: 4-[2-(4-Chlorophenyl)ethyl]piperidine
• CAS No: 148135-88-0
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• MDL: MFCD09028980
• CID: 100581
• PubChem ID: 4341900
• Update Time: 2025-05-21

4-[2-(4-Chlorophenyl)ethyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-Chlorophenyl)ethyl]piperidine
• 4-(4-Chlorophenethyl)piperidine
• 4-[2-(4-Chloro-phenyl)-ethyl]-piperidine
• Piperidine,4-[2-(4-chlorophenyl)ethyl]-
• DTXSID80402129
• SCHEMBL9562401
• AB21536
• NCGC00340194-01
• 148135-88-0
• BB 0261869
• AB01333685-02
• FT-0751660
• AKOS001728298
• CCG-356748
• STK500830
• DB-063752

• MDL： MFCD09028980
• Inchi： 1S/C13H18ClN/c14-13-5-3-11(4-6-13)1-2-12-7-9-15-10-8-12/h3-6,12,15H,1-2,7-10H2
• InChI Key： AQCBKTINMFHGHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC1CCNCC1

Computed Properties

• Exact Mass: 223.11300
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.60100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-[2-(4-Chlorophenyl)ethyl]piperidine

Comprehensive Overview of 4-[2-(4-Chlorophenyl)ethyl]piperidine (CAS No. 148135-88-0): Properties, Applications, and Industry Insights

4-[2-(4-Chlorophenyl)ethyl]piperidine (CAS No. 148135-88-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a piperidine ring with a 4-chlorophenethyl moiety, making it a valuable intermediate in synthetic chemistry. Researchers frequently search for "piperidine derivatives" or "chlorophenyl compounds" to explore its potential applications, particularly in drug discovery and material science.

In recent years, the demand for high-purity intermediates like 4-[2-(4-Chlorophenyl)ethyl]piperidine has surged, driven by advancements in small-molecule therapeutics and catalysis. The compound's CAS No. 148135-88-0 serves as a critical identifier in regulatory documentation and patent filings. Its structural similarity to bioactive molecules has led to investigations into "GPCR-targeting compounds" and "CNS-active agents," aligning with current trends in neurodegenerative disease research.

The synthesis of 4-[2-(4-Chlorophenyl)ethyl]piperidine typically involves reductive amination or cyclization strategies, with optimization for green chemistry principles being a hot topic in organic synthesis forums. Analytical techniques such as HPLC purity analysis and NMR characterization are essential for quality control, addressing frequent queries about "compound characterization methods" in academic discussions.

From a commercial perspective, suppliers often highlight the compound's role in developing high-performance materials and electronic chemicals. The 4-chlorophenyl group contributes to enhanced thermal stability, making it relevant for "advanced polymer additives" searches. Regulatory-compliant storage and handling protocols are emphasized in safety data sheets, though the compound falls outside hazardous material classifications.

Emerging applications in agrochemical research have also been documented, with patent literature describing derivatives as potential plant growth modifiers. This connects with growing interest in "sustainable crop protection" technologies. The compound's logP value and hydrogen bonding capacity make it a subject of "QSAR modeling" studies, frequently discussed in computational chemistry circles.

Quality benchmarks for CAS No. 148135-88-0 typically specify ≥98% purity, with strict control of residual solvents and heavy metals—key parameters for researchers investigating "pharmaceutical grade intermediates." The compound's stability under various pH conditions is another area of technical inquiry, particularly for formulation scientists exploring "drug delivery systems."

In summary, 4-[2-(4-Chlorophenyl)ethyl]piperidine represents a versatile building block with cross-disciplinary relevance. Its ongoing study reflects broader industry movements toward structure-activity optimization and molecular diversity in chemical development, answering contemporary questions about "next-generation synthetic platforms" in peer-reviewed literature and technical databases.